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Introduction & Chemical Identity

6-Ox0-3-methylhexyl acetate (CAS: 84145-52-8)[1] is a highly versatile volatile organic
compound (VOC). Depending on the prioritized functional group in IUPAC nomenclature, it is
frequently documented in scientific literature under its synonym, 4-methyl-6-acetoxyhexanal[2].

Naturally occurring as a major bioactive constituent in the essential oil of the medicinal plant
Zanthoxylum avicennae (Rutaceae)[3], this compound serves a dual role in modern research:

e Agrochemical/Semiochemical Agent: It exhibits potent anti-mildew and larvicidal
properties[4].

e Pharmaceutical Precursor: It is a critical intermediate in the enantioselective synthesis of
chiral drugs, most notably the intravenous anesthetic S-thiopentone[2].
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Because natural extraction yields complex mixtures where 6-0xo0-3-methylhexyl acetate co-
elutes with compounds like citral and linalool, high-throughput biological screening requires de
novo synthesis to obtain the compound in high purity.

Mechanistic Biological Activity & Pharmacological
Utility
Antimycotic and Anti-Mildew Mechanisms

Volatile organic compounds like 6-0x0-3-methylhexyl acetate exert antifungal activity through
vapor-phase contact. The lipophilic acetate tail allows the molecule to partition into the fungal
cell membrane, disrupting lipid packing and increasing membrane fluidity. This leads to the
leakage of intracellular ions and inhibits the radial growth of aggressive molds, including
Aspergillus niger, Penicillium chrysogenum, and Trichoderma spp.[4].

Larvicidal Properties

Essential oils rich in 6-ox0-3-methylhexyl acetate demonstrate significant larvicidal activity
against Aedes albopictus (the Asian tiger mosquito)[3]. The compound acts as a neurotoxin in
aguatic larval stages, likely interfering with octopaminergic signaling pathways, making it a
candidate for eco-friendly vector control.

Chiral Drug Synthesis

In pharmaceutical development, the compound's terminal aldehyde and strategically positioned
methyl group make it an ideal backbone for chiral synthesis. It is utilized in the preparation of S-
3-methylhexanol, which is subsequently condensed to form the active S-enantiomer of
thiopentone[2].

Workflow Visualization
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Workflow for the isolation, synthesis, and biological screening of 6-Oxo0-3-methylhexyl
acetate.

Quantitative Data Summaries

Table 1: Physicochemical Properties
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Property Value

Systematic Name 6-Oxo0-3-methylhexyl acetate
Primary Synonym 4-methyl-6-acetoxyhexanal

CAS Registry Number 84145-52-8

Molecular Formula C9H1603

Molecular Weight 172.22 g/mol

| Natural Source | Zanthoxylum avicennae essential oil |

Table 2: Biological Activity & Application Matrix

Target Organism / Observed Activity /

Assay | Application Evaluation Method

Product Role
Anti-mildew Aspergillus niger, Strong mycelial Vapor-phase agar
Screening Penicillium spp. growth inhibition[4] dilution

) High mortality (Crude
o ) Aedes albopictus ] Aqueous larval

Larvicidal Screening ) oil LC50 =48.79

(Mosquito) exposure

Hg/mL)[3]

| Chiral Drug Synthesis | S-Thiopentone (Anesthetic) | Critical synthetic intermediate[2] |
Enantioselective condensation |

Self-Validating Experimental Protocols
Protocol A: Synthesis via Ozonolysis of Citronellyl
Acetate

Causality & Rationale: To obtain pure 6-0x0-3-methylhexyl acetate for screening, ozonolysis
of citronellyl acetate is the preferred route[5]. Unlike standard oxidants (e.g., KMnQOa) that risk
over-oxidizing the product into a carboxylic acid, ozone selectively cleaves the alkene bond.
Using Dimethyl Sulfide (DMS) for the reductive workup traps the intermediate ozonide and
safely reduces it to the target terminal aldehyde.
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Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of citronellyl acetate in 50 mL of anhydrous dichloromethane
(CH2ClI2).

Temperature Control: Submerge the reaction flask in a dry ice/acetone bath to maintain a
strict -78°C environment. Why? Low temperatures prevent unwanted side reactions and
stabilize the explosive ozonide intermediate.

Ozone Cleavage: Bubble an Os3/O2 gas mixture through the solution until a distinct blue tint
persists (indicating ozone saturation and complete consumption of the alkene).

Purge: Immediately purge the system with N2 gas for 15 minutes to expel unreacted ozone.

Reductive Workup: Add 3.0 equivalents of Dimethyl Sulfide (DMS) dropwise. Remove the
cooling bath and allow the mixture to slowly warm to room temperature over 2 hours.

Validation Checkpoint (Self-Validation): Spot the reaction mixture on a TLC plate and stain
with 2,4-Dinitrophenylhydrazine (2,4-DNP). An immediate yellow/orange spot confirms the
successful formation of the aldehyde. If absent, the reduction failed.

Purification: Wash with brine, dry over MgSOa, concentrate in vacuo, and purify via silica gel
flash chromatography (Hexanes:Ethyl Acetate).

Protocol B: High-Throughput Vapor-Phase Antifungal
Assay

Causality & Rationale: Standard broth microdilution assays fail for highly volatile compounds
like 6-0x0-3-methylhexyl acetate because the active agent evaporates before it can inhibit
fungal growth. The "Inverted Petri Dish Method" creates a sealed micro-environment, forcing
the VOC to saturate the headspace and interact directly with the aerial mycelia.

Step-by-Step Methodology:

» Media Preparation: Pour 20 mL of sterile Potato Dextrose Agar (PDA) into standard petri
dishes and allow to solidify.
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Inoculation: Using a sterile cork borer, cut a 5 mm mycelial plug from the actively growing
margin of a 7-day-old Aspergillus niger culture. Place the plug perfectly in the center of the
PDA plate.

Compound Application: Affix a sterile 2 cm filter paper disc to the inner surface of the petri
dish lid. Pipette the synthesized 6-o0x0-3-methylhexyl acetate (diluted in 0.1% Tween-80)
directly onto the filter paper at varying concentrations (e.g., 10, 50, 100 pL/L headspace).

Sealing: Invert the petri dish (so the lid is on the bottom) and immediately wrap the edges
tightly with double-layered Parafilm.

Validation Checkpoint (Self-Validation): You must include two controls.

o Negative Control: Filter paper with Tween-80 only (Validates that the fungus is viable; must
show 100% radial growth).

o Positive Control: Filter paper with a known volatile fungicide like Citral (Validates the
vapor-phase assay mechanics; must show inhibition).

Incubation & Measurement: Incubate at 25°C for 5-7 days. Measure the radial growth (in
mm) using digital calipers and calculate the percentage of mycelial inhibition relative to the
negative control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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